Cas no 1443301-15-2 (tert-butyl (2S)-azepane-2-carboxylate)

• Product Name: tert-butyl (2S)-azepane-2-carboxylate
• CAS No: 1443301-15-2
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• MDL: MFCD28008701
• CID: 5189952
• PubChem ID: 130131638
• Update Time: 2025-10-28

tert-butyl (2S)-azepane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Azepane-2-carboxylic acid tert-butyl ester
• tert-butyl (2S)-azepane-2-carboxylate

• MDL： MFCD28008701
• Inchi： 1S/C11H21NO2/c1-11(2,3)14-10(13)9-7-5-4-6-8-12-9/h9,12H,4-8H2,1-3H3/t9-/m0/s1
• InChI Key： BJYRCNMUNXPDKL-VIFPVBQESA-N
• SMILES： N1CCCCC[C@H]1C(OC(C)(C)C)=O

Additional information on tert-butyl (2S)-azepane-2-carboxylate

Research Brief on tert-Butyl (2S)-azepane-2-carboxylate (CAS: 1443301-15-2) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of chiral building blocks in drug discovery and development. Among these, tert-butyl (2S)-azepane-2-carboxylate (CAS: 1443301-15-2) has emerged as a key intermediate due to its structural versatility and potential applications in the synthesis of bioactive compounds. This research brief consolidates the latest findings on this compound, focusing on its synthetic utility, biological relevance, and emerging therapeutic implications.

The compound tert-butyl (2S)-azepane-2-carboxylate belongs to the class of azepane derivatives, which are known for their presence in pharmacologically active molecules. The (2S) configuration imparts stereochemical specificity, making it valuable for asymmetric synthesis. Recent studies have demonstrated its role as a precursor in the synthesis of protease inhibitors, particularly those targeting viral enzymes such as SARS-CoV-2 main protease (M^pro). Researchers have utilized this scaffold to develop novel inhibitors with improved binding affinity and selectivity, leveraging its rigid azepane ring to enhance molecular interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, tert-butyl (2S)-azepane-2-carboxylate was employed in the modular synthesis of macrocyclic peptides with antiviral properties. The compound's tert-butyl ester group facilitated efficient coupling reactions, while the azepane ring contributed to conformational stability. The resulting analogs exhibited nanomolar inhibitory activity against M^pro, underscoring the scaffold's potential in COVID-19 therapeutics. Structural analysis via X-ray crystallography revealed critical hydrogen-bonding interactions mediated by the carboxylate moiety.

Beyond virology, applications in neurodegenerative disease research have also been explored. A recent preprint on bioRxiv detailed the use of this intermediate in the synthesis of gamma-secretase modulators for Alzheimer's disease. The (2S) stereochemistry was found to influence the compound's ability to selectively reduce amyloid-beta 42 production, with in vivo models showing improved blood-brain barrier penetration compared to racemic analogs. These findings align with industry trends toward stereochemically pure intermediates in CNS drug development.

From a synthetic chemistry perspective, novel catalytic methods for producing tert-butyl (2S)-azepane-2-carboxylate have been reported. A 2024 Nature Catalysis paper described an enantioselective hydrogenation protocol using chiral iridium catalysts, achieving >99% ee with reduced metal loading. This green chemistry approach addresses previous challenges in large-scale production, as highlighted in a recent market analysis by Chemical & Engineering News, which projects a 12% annual growth in demand for such enantiopure building blocks through 2026.

Ongoing clinical trials (e.g., NCT05478941) investigating azepane-based kinase inhibitors trace their development lineage to this intermediate, further validating its pharmaceutical relevance. However, challenges remain in optimizing its metabolic stability, as noted in recent ADME studies where the tert-butyl group showed variable hepatic clearance rates across species. Computational modeling efforts, including QSAR studies published in the Journal of Chemical Information and Modeling, are actively addressing these limitations through structural derivatization strategies.

In conclusion, tert-butyl (2S)-azepane-2-carboxylate (1443301-15-2) represents a multifaceted tool in modern drug discovery, bridging synthetic chemistry and biological applications. Its evolving role in targeting viral proteases and CNS disorders, coupled with advances in sustainable synthesis, positions this compound as a critical asset in the pharmaceutical development pipeline. Future research directions likely include exploration of its utility in PROTAC design and radiopharmaceuticals, as suggested by recent patent filings (WO2023187542A1).